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Compound of Interest

Compound Name: Azobenzene-D10

Cat. No.: B3044145 Get Quote

Essential Safety and Handling Guide for
Azobenzene-D10
This guide provides crucial safety and logistical information for handling Azobenzene-D10,

tailored for researchers, scientists, and drug development professionals. Adherence to these

procedures is vital for ensuring laboratory safety and proper disposal. Given that Azobenzene-
D10 is an isotopic analog of Azobenzene, the safety protocols are based on the hazardous

properties of Azobenzene.

Hazard Identification and Classification
Azobenzene-D10 is classified as a hazardous substance with the following primary concerns:

Health Hazards: Harmful if swallowed or inhaled, suspected of causing genetic defects, and

may cause cancer.[1][2][3] It may also cause damage to organs through prolonged or

repeated exposure.[1][2]

Environmental Hazards: Very toxic to aquatic life with long-lasting effects.

GHS Hazard Pictograms:
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Environment

Signal Word: Danger

Quantitative Data Summary
For ease of reference, the following table summarizes key quantitative data for Azobenzene,

which is expected to be comparable to Azobenzene-D10.

Property Value Source

Oral Toxicity (LD50, rat) 1,000 mg/kg

Inhalation Toxicity (LC50/4h,

rat)
1.5 mg/l (ATE)

Melting Point 65 - 68 °C (149 - 154 °F)

Boiling Point 293 °C (559 °F)

Density 1.09 g/mL at 25 °C (77 °F)

Flash Point 100 °C (212 °F)

Operational Plan: Handling Azobenzene-D10
A systematic approach is essential when working with Azobenzene-D10. The following

workflow outlines the procedural steps from preparation to disposal.
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Preparation Phase

Handling Phase

Post-Handling & Storage

Disposal Phase

Obtain Special Instructions &
Read SDS

Ensure Adequate Ventilation
(e.g., Chemical Fume Hood)

Don Personal Protective
Equipment (PPE)

Weigh and Handle Substance
Under Fume Hood

Proceed to Handling

Avoid Dust Formation Do Not Eat, Drink, or Smoke Wash Hands and Exposed Skin
Thoroughly

Complete Handling

Store in Tightly Closed Container
in a Dry, Well-Ventilated Area

Collect Waste in a Labeled,
Suitable Container

Prepare for Disposal

Dispose of as Hazardous Waste
via Licensed Company
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd
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